Cas no 2138392-65-9 (4-[2-(Methoxymethyl)pyrrolidin-1-yl]-6-(trifluoromethyl)piperidin-2-one)

• Product Name: 4-[2-(Methoxymethyl)pyrrolidin-1-yl]-6-(trifluoromethyl)piperidin-2-one
• CAS No: 2138392-65-9
• MF: C₁₂H₁₉F₃N₂O₂
• MW: 280.286673784256
• CID: 6276220
• PubChem ID: 165789461
• Update Time: 2025-05-20

4-[2-(Methoxymethyl)pyrrolidin-1-yl]-6-(trifluoromethyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2138392-65-9
• EN300-764570
• 4-[2-(methoxymethyl)pyrrolidin-1-yl]-6-(trifluoromethyl)piperidin-2-one
• 4-[2-(Methoxymethyl)pyrrolidin-1-yl]-6-(trifluoromethyl)piperidin-2-one

• Inchi： 1S/C12H19F3N2O2/c1-19-7-8-3-2-4-17(8)9-5-10(12(13,14)15)16-11(18)6-9/h8-10H,2-7H2,1H3,(H,16,18)
• InChI Key： VEUWEXYHJDTBME-UHFFFAOYSA-N
• SMILES： FC(C1CC(CC(N1)=O)N1CCCC1COC)(F)F

Computed Properties

• Exact Mass: 280.13986234g/mol
• Monoisotopic Mass: 280.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6Ų

Additional information on 4-[2-(Methoxymethyl)pyrrolidin-1-yl]-6-(trifluoromethyl)piperidin-2-one

Introduction to 4-[2-(Methoxymethyl)pyrrolidin-1-yl]-6-(trifluoromethyl)piperidin-2-one (CAS No. 2138392-65-9)

4-[2-(Methoxymethyl)pyrrolidin-1-yl]-6-(trifluoromethyl)piperidin-2-one (CAS No. 2138392-65-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research developments.

The chemical structure of 4-[2-(Methoxymethyl)pyrrolidin-1-yl]-6-(trifluoromethyl)piperidin-2-one is composed of a piperidinone core substituted with a methoxymethylpyrrolidine moiety and a trifluoromethyl group. The presence of these functional groups imparts distinct physicochemical properties to the molecule, making it an interesting candidate for drug discovery and development.

Synthesis and Chemical Properties: The synthesis of 4-[2-(Methoxymethyl)pyrrolidin-1-yl]-6-(trifluoromethyl)piperidin-2-one typically involves multi-step reactions, starting from readily available starting materials. One common approach involves the reaction of 6-trifluoromethylpiperidin-2-one with 2-(methoxymethyl)pyrrolidine in the presence of a suitable coupling reagent. The resulting product is then purified using standard techniques such as column chromatography or recrystallization.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and pharmaceutical formulations. Its molecular weight is approximately 337.37 g/mol, and it has a melting point in the range of 105-107°C. These properties make it suitable for various analytical and preparative techniques.

Biological Activities: Recent studies have highlighted the diverse biological activities of 4-[2-(Methoxymethyl)pyrrolidin-1-yl]-6-(trifluoromethyl)piperidin-2-one. One of the most notable applications is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. The compound has been shown to exhibit selective binding to specific GPCRs, which could lead to the development of novel therapeutic agents for conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

In addition to its GPCR modulating properties, 4-[2-(Methoxymethyl)pyrrolidin-1-yl]-6-(trifluoromethyl)piperidin-2-one has also demonstrated anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Therapeutic Potential: While preclinical studies have provided promising results, further research is needed to evaluate the safety and efficacy of 4-[2-(Methoxymethyl)pyrrolidin-1-yl]-6-(trifluoromethyl)piperidin-2-one in human subjects. Several clinical trials are currently underway to assess its therapeutic potential in various indications. Early-phase trials have focused on evaluating the pharmacokinetics and pharmacodynamics of the compound, as well as its safety profile in healthy volunteers.

Preliminary data from these trials suggest that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. However, more extensive clinical trials are necessary to confirm these findings and to explore its efficacy in patient populations with specific diseases.

Future Directions: The ongoing research on 4-[2-(Methoxymethyl)pyrrolidin-1-yl]-6-(trifluoromethyl)piperidin-2-one is expected to yield valuable insights into its mechanisms of action and potential therapeutic applications. Future studies may focus on optimizing its chemical structure to enhance its potency and selectivity for target receptors. Additionally, efforts to develop novel delivery systems for improving bioavailability and reducing side effects are also underway.

In conclusion, 4-[2-(Methoxymethyl)pyrrolidin-1-yl]-6-(trifluoromethyl)piperidin-2-one (CAS No. 2138392-65-9) represents an exciting area of research with significant potential for advancing drug discovery and development. Its unique chemical structure and diverse biological activities make it a promising candidate for addressing unmet medical needs in various therapeutic areas.